Cas no 2171560-43-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid
• CAS No: 2171560-43-1
• MF: C₂₃H₂₃F₃N₂O₆
• MW: 480.433737039566
• CID: 6518503
• PubChem ID: 165584152
• Update Time: 2025-11-01

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2,2,2-trifluoroethoxy)carbamoyl]butanoic acid
• 2171560-43-1
• EN300-1536445

• Inchi： 1S/C23H23F3N2O6/c1-28(34-13-23(24,25)26)21(31)19(10-11-20(29)30)27-22(32)33-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,27,32)(H,29,30)
• InChI Key： ATAIVGNRWQECCK-UHFFFAOYSA-N
• SMILES： FC(CON(C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 480.15082094g/mol
• Monoisotopic Mass: 480.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic Acid (CAS No. 2171560-43-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by its CAS number 2171560-43-1, represents a sophisticated molecular entity that combines several key pharmacophoric elements, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound features a combination of a fluorenyl moiety, a methoxycarbonyl group, an amino group, a methyl group, and a trifluoroethoxy substituent. These structural components contribute to its distinct chemical and biological characteristics, which are essential for its potential role in drug development. The fluorenyl group, in particular, is known for its stability and luminescent properties, which can be advantageous in diagnostic and imaging applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated alcohols and carboxylic acids due to their enhanced bioavailability and metabolic stability. The presence of the (2,2,2-trifluoroethoxy) group in this compound aligns with this trend, as trifluoroethoxy derivatives are often associated with improved pharmacokinetic profiles. This feature makes the compound particularly relevant for the design of next-generation pharmaceuticals that require prolonged circulation times and reduced susceptibility to enzymatic degradation.

The carbamoyl functionality in the compound's name is another critical aspect that underscores its potential therapeutic value. Carbamoyl groups are frequently found in biologically active molecules and play a crucial role in modulating enzyme activity and receptor binding. The specific arrangement of the carbamoyl group in this compound, adjacent to both the amino and carboxylic acid moieties, suggests that it may exhibit potent interactions with biological targets. Such interactions could be leveraged to develop drugs that target specific disease pathways or modulate cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with greater accuracy. These tools have been instrumental in evaluating the potential of compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid for various therapeutic applications. Preliminary simulations suggest that this compound may interact with enzymes or receptors involved in inflammation, cancer metabolism, or neural signaling pathways.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) has been crucial in isolating the desired product from potential byproducts. This level of synthetic precision is essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic significance, this compound has also attracted attention for its potential role in drug discovery programs targeting neurological disorders. The combination of structural features such as the fluorenyl moiety and the trifluoroethoxy group suggests that it may cross the blood-brain barrier efficiently. This property is particularly important for developing treatments for central nervous system (CNS) disorders where drug delivery remains a significant challenge.

Current research is focused on exploring the pharmacological properties of this compound through both in vitro and in vivo studies. In vitro assays are being conducted to assess its interaction with relevant biological targets and to determine its cytotoxicity profile. These studies will provide valuable insights into its potential therapeutic applications and help identify optimal dosing regimens.

The impact of fluorine substitution on the bioactivity of pharmaceutical compounds has been well-documented. The introduction of fluorine atoms into molecular structures can lead to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of multiple fluorine atoms in the trifluoroethoxy group of this compound is expected to contribute to these effects, making it a particularly interesting candidate for further investigation.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2,2,2-trifluoroethoxy)carbamoylbutanoic acid (CAS No. 2171560-43-1) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research and development. Its unique combination of pharmacophoric elements makes it an attractive candidate for treating various diseases, particularly those involving inflammation or metabolic dysregulation. As research continues to uncover new therapeutic applications for fluorinated compounds like this one, it is likely that we will see further advancements in drug design and development strategies.